2-Chloro-4-(methylthio)pyridine
Overview
Description
2-Chloro-4-(methylthio)pyridine is a chemical compound with the CAS Number: 71506-83-7. It has a molecular weight of 159.64 and is a solid in physical form . Its IUPAC name is 2-chloro-4-(methylsulfanyl)pyridine .
Synthesis Analysis
The synthesis of 2-Chloro-4-(methylthio)pyridine has been explored in several studies. For instance, a study discusses the use of organolithium reagents for the synthesis of pyrimidines . Another study presents a method involving the reaction of 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine with N,N-dimethylethylenediamine .Molecular Structure Analysis
The molecular structure of 2-Chloro-4-(methylthio)pyridine can be represented by the InChI code: 1S/C6H6ClNS/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
2-Chloro-4-(methylthio)pyridine is a solid substance . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
1. Copper(II) Mediated C–H Methylthiolation
Xiao et al. (2019) developed a protocol for C–H methylthiolation of 2-phenyl pyridines, utilizing DMSO as the methylthio source and an amino acid ligand. This process is significant for its regioselectivity and moderate to good yields, demonstrating a unique use of methylthiolation in organic synthesis (Xiao et al., 2019).
2. Synthesis and Crystal Structures
Ma et al. (2018) focused on the synthesis and crystal structure analysis of certain 2-chloromethyl-3,5-dimethyl-4-methoxy/ethoxy-pyridines and their methylsulphinyl derivatives. This research highlights the complex interactions and structures formed by these compounds, contributing to the understanding of pyridine derivatives' structural chemistry (Ma et al., 2018).
3. Synthesis and Green Metric Evaluation
Gilbile et al. (2017) describe the synthesis of 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, an intermediate used in the synthesis of Dexlansoprazole. This study is notable for its focus on green chemistry principles, assessing the environmental impact of the synthesis process (Gilbile et al., 2017).
4. New Tetrathiafulvalene-π-Spacer-Acceptor Derivatives
Research by Andreu et al. (2000) presents the synthesis of compounds from a reaction involving 4-picolyltriphenylphosphonium chloride hydrochloride. This study provides insights into the optical and electrochemical properties of these compounds, relevant to materials science (Andreu et al., 2000).
5. Reactions of Dichloromethane with Pyridine Derivatives
Rudine et al. (2010) explored the reactions between dichloromethane and pyridine derivatives. Their findings contribute to a better understanding of the chemical behavior of these compounds under ambient conditions, which is essential in various industrial applications (Rudine et al., 2010).
Safety And Hazards
The safety data sheet for 2-Chloro-4-(methylthio)pyridine suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It recommends using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
Future research could focus on expanding the scope of fused pyrimidines as kinase inhibitor scaffolds . Another study suggests that the introduction of a new hydrophobic side chain using organolithium reagents and the reactivity of the C-4 position of the halopyrimidines could be areas of interest .
properties
IUPAC Name |
2-chloro-4-methylsulfanylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNS/c1-9-5-2-3-8-6(7)4-5/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCXGNCREYVMEOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC(=NC=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10500400 |
Source
|
| Record name | 2-Chloro-4-(methylsulfanyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10500400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(methylthio)pyridine | |
CAS RN |
71506-83-7 |
Source
|
| Record name | 2-Chloro-4-(methylsulfanyl)pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10500400 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-4-(methylthio)pyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6-Bis(4-methoxyphenyl)-2,3-diphenylthieno[3,2-b]furan](/img/structure/B1590427.png)
